Cas no 247564-67-6 (4,7-difluoro-1H-indole-2-carboxylic acid)
247564-67-6 structure
Product Name:4,7-difluoro-1H-indole-2-carboxylic acid
CAS No:247564-67-6
MF:C9H5F2NO2
MW:197.138309240341
MDL:MFCD01863159
CID:4642868
PubChem ID:22338125
Update Time:2024-11-05
4,7-difluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,7-difluoro-1H-indole-2-carboxylic acid
- 1H-Indole-2-carboxylic acid, 4,7-difluoro-
- 4,7-Difluoroindole-2-Carboxylate
- SY292513
- EN300-80128
- SCHEMBL22747188
- AKOS009462307
- 4,7-difluoro-1H-indole-2-carboxylicacid
- PS-18832
- DB-396050
- AT24670
- CS-0261811
- 247564-67-6
- Z415636028
- MFCD01863159
-
- MDL： MFCD01863159
- Inchi： 1S/C9H5F2NO2/c10-5-1-2-6(11)8-4(5)3-7(12-8)9(13)14/h1-3,12H,(H,13,14)
- InChI Key： OIJKDNJQZYVNGD-UHFFFAOYSA-N
- SMILES： N1C2=C(C(F)=CC=C2F)C=C1C(O)=O
Computed Properties
- Exact Mass: 197.02883473g/mol
- Monoisotopic Mass: 197.02883473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Color/Form: NA
- Density: 1.6±0.1 g/cm3
- Boiling Point: 423.5±40.0 °C at 760 mmHg
- Flash Point: 355.4±31.5 °C
4,7-difluoro-1H-indole-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
4,7-difluoro-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 220488-1g |
4,7-Difluoro-1H-indole-2-carboxylic acid, 95% min |
247564-67-6 | 95% | 1g |
$1017.00 | 2023-09-09 | |
| Matrix Scientific | 220488-5g |
4,7-Difluoro-1H-indole-2-carboxylic acid, 95% min |
247564-67-6 | 95% | 5g |
$2951.00 | 2023-09-09 | |
| eNovation Chemicals LLC | Y1102095-1G |
4,7-difluoro-1H-indole-2-carboxylic acid |
247564-67-6 | 97% | 1g |
$90 | 2024-05-22 | |
| eNovation Chemicals LLC | Y1102095-5G |
4,7-difluoro-1H-indole-2-carboxylic acid |
247564-67-6 | 97% | 5g |
$245 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102095-10G |
4,7-difluoro-1H-indole-2-carboxylic acid |
247564-67-6 | 97% | 10g |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102095-25G |
4,7-difluoro-1H-indole-2-carboxylic acid |
247564-67-6 | 97% | 25g |
$770 | 2024-07-21 | |
| TRC | D458178-10mg |
4,7-difluoro-1H-indole-2-carboxylic Acid |
247564-67-6 | 10mg |
$ 58.00 | 2023-09-07 | ||
| TRC | D458178-50mg |
4,7-difluoro-1H-indole-2-carboxylic Acid |
247564-67-6 | 50mg |
$ 196.00 | 2023-09-07 | ||
| TRC | D458178-100mg |
4,7-difluoro-1H-indole-2-carboxylic Acid |
247564-67-6 | 100mg |
$ 293.00 | 2023-09-07 | ||
| Enamine | EN300-80128-0.05g |
4,7-difluoro-1H-indole-2-carboxylic acid |
247564-67-6 | 95% | 0.05g |
$202.0 | 2023-02-12 |
4,7-difluoro-1H-indole-2-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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